3-Cyclobutoxyisonicotinonitrile
Overview
Description
Scientific Research Applications
Molecular Beam Epitaxy Growth
Molecular beam epitaxy is highlighted as a method offering precise control over the growth parameters of III-nitrides, important for applications in optoelectronics and solar cells. This method's precision could be relevant if "3-Cyclobutoxyisonicotinonitrile" plays a role in modifying or facilitating the growth of such materials (Wang & Yoshikawa, 2004).
Synthesis and Application of Medical Intermediates
The article on 3-Hydroxypropionitrile as a medical intermediate in the synthesis of antitumor medicines and cardiovascular treatments could parallel the utilization of "this compound" in synthesizing pharmaceuticals (Yin-chu, 2005).
Catalytic Reactions
Research on the aerobic ruthenium-catalyzed oxidative cyanation of tertiary amines illustrates the creation of alpha-aminonitriles, suggesting a potential area where "this compound" might be involved in synthesizing similar intermediates for further chemical transformations (Murahashi et al., 2003).
Development of Novel Materials
The preparation and application of graphitic carbon nitride (g-C3N4) for photocatalysis and other emerging applications beyond catalysis, such as sensing and bioimaging, might intersect with the research on "this compound" if the compound serves as a precursor or modifier in material synthesis processes (Liu et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-cyclobutyloxypyridine-4-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c11-6-8-4-5-12-7-10(8)13-9-2-1-3-9/h4-5,7,9H,1-3H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYPYMGKVMJGLSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)OC2=C(C=CN=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.